Menthane monoterpenoids
Menthane monoterpenoids are a class of terpenoid compounds characterized by the presence of a five-carbon unit derived from isoprene. These natural products are widely distributed in various plants, contributing to their characteristic aroma and flavor profiles. Structurally, menthane monoterpenoids typically consist of one or more isoprene units linked together in a cyclic structure. Common examples include carvone, which imparts the distinctive taste and smell of spearmint, and limonene, prevalent in citrus fruits, providing their fresh and fruity scent. These compounds exhibit diverse biological activities, including antimicrobial, antioxidant, and anti-inflammatory properties. Additionally, they are commonly utilized in the flavoring, fragrance, and pharmaceutical industries due to their pleasant sensory qualities and potential health benefits.

Structure | Chemical Name | CAS | MF |
---|---|---|---|
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4-(propan-2-yl)cyclohexylmethanol | 5502-75-0 | C22H27N3 |
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Cyclohexaneacetic acid, α-ethyl-4,4-dimethyl- | 1491104-14-3 | C12H22O2 |
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(1R)-4,8-Epoxy-trans-p-menthan-3-on | 7599-90-8 | C10H16O2 |
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Acoric Acid | 5956-06-9 | C15H24O4 |
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2-(4-methylcyclohexyl)prop-2-enenitrile | 2137543-30-5 | C10H15N |
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(1R,2S,5R)-Methyl-5R-hydroxy-1,3-oxathiolane-2R-carboxylate | 147126-62-3 | C14H24O4S |
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1-methyl-4-(prop-1-en-2-yl)cyclohexan-1-ol | 138-87-4 | C10H18O |
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2-(3,4-Dimethylcyclohexyl)butanoic acid | 82976-77-0 | C12H22O2 |
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Pulegone | 89-82-7 | C10H16O |
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(-)-Limonene | 5989-54-8 | C10H16 |
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10. Organic
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